Cas no 118133-25-8 (1-Piperazinecarboxamide,N-butyl-)

1-Piperazinecarboxamide,N-butyl- structure
118133-25-8 structure
Product Name:1-Piperazinecarboxamide,N-butyl-
CAS No:118133-25-8
MF:C9H19N3O
MW:185.266661882401
CID:131772
PubChem ID:20074044
Update Time:2025-04-19

1-Piperazinecarboxamide,N-butyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxamide,N-butyl-
    • N-BUTYLPIPERAZINE-1-CARBOXAMIDE
    • 1-Piperazinecarboxamide,N-butyl-(9CI)
    • SCHEMBL5956005
    • DTXSID00602164
    • GDLGILNCCMSFAX-UHFFFAOYSA-N
    • 118133-25-8
    • 1-butylaminocarbonylpiperazine
    • Inchi: 1S/C9H19N3O/c1-2-3-4-11-9(13)12-7-5-10-6-8-12/h10H,2-8H2,1H3,(H,11,13)
    • InChI Key: GDLGILNCCMSFAX-UHFFFAOYSA-N
    • SMILES: O=C(NCCCC)N1CCNCC1

Computed Properties

  • Exact Mass: 185.15297
  • Monoisotopic Mass: 185.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • PSA: 49.57
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